molecular formula C20H34O16 B025644 Drrmo CAS No. 111070-81-6

Drrmo

Cat. No. B025644
M. Wt: 530.5 g/mol
InChI Key: HARGVJONLXPVEX-PILVOEBPSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Disaster risk reduction and management (DRRM) is a critical aspect of modern-day disaster management. It is a systematic approach to identifying, assessing, and reducing the risks of disasters. DRRM is a multi-disciplinary field that involves the integration of various scientific and technical disciplines to develop effective strategies for disaster management. One of the key components of DRRM is the use of Disaster Risk Reduction and Management Office (DRRMO), which is responsible for coordinating and implementing disaster management activities.

Mechanism Of Action

The mechanism of action of DrrmoO involves the integration of various scientific and technical disciplines to develop effective disaster management strategies. It involves the use of data and information from various sources to identify potential risks and vulnerabilities. DrrmoO also involves the development of models and simulations that can be used to predict the impact of disasters on different communities and regions.

Biochemical And Physiological Effects

DrrmoO does not have any biochemical or physiological effects as it is a tool used for disaster management. However, it can have a significant impact on the psychological well-being of individuals and communities affected by disasters. DrrmoO can help to reduce the risk of disasters, which can help to alleviate the stress and anxiety associated with disasters.

Advantages And Limitations For Lab Experiments

DrrmoO is not used in lab experiments as it is a tool used for disaster management. However, it can be used to develop models and simulations that can be used in lab experiments to predict the impact of disasters on different communities and regions. The advantages of using DrrmoO in lab experiments include its ability to synthesize data and information from various sources and its ability to develop effective disaster management strategies. The limitations of using DrrmoO in lab experiments include the lack of real-world data and the potential for inaccuracies in the models and simulations.

Future Directions

There are several future directions for DrrmoO, including the development of more advanced models and simulations that can accurately predict the impact of disasters on different communities and regions. DrrmoO can also be used to develop early warning systems that can alert communities to potential disasters. Additionally, DrrmoO can be used to develop more effective disaster management strategies that can help to reduce the impact of disasters on communities and regions.

Synthesis Methods

DrrmoO is a tool used to synthesize data and information from various sources to develop effective disaster management strategies. It involves the collection, analysis, and interpretation of data from various sources, including meteorological data, topographical data, and social data. The synthesis method used by DrrmoO is based on the principles of risk assessment, which involves the identification and analysis of potential risks and vulnerabilities.

Scientific Research Applications

DrrmoO is a critical tool in scientific research related to disaster management. It is used to collect data and information on various aspects of disasters, including their causes, impacts, and mitigation strategies. DrrmoO is also used to develop models and simulations that can be used to predict the impact of disasters on different communities and regions.

properties

CAS RN

111070-81-6

Product Name

Drrmo

Molecular Formula

C20H34O16

Molecular Weight

530.5 g/mol

IUPAC Name

(4R,5R,6R,7R)-8-[(2R,3R,4R,5S,6S)-3,5-dihydroxy-6-methyl-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-4,5,6,7-tetrahydroxy-2-oxooctanoic acid

InChI

InChI=1S/C20H34O16/c1-5-10(24)14(28)15(29)20(35-5)36-17-11(25)6(2)34-19(16(17)30)33-4-9(23)13(27)12(26)7(21)3-8(22)18(31)32/h5-7,9-17,19-21,23-30H,3-4H2,1-2H3,(H,31,32)/t5-,6-,7+,9+,10-,11-,12+,13+,14+,15+,16+,17+,19+,20-/m0/s1

InChI Key

HARGVJONLXPVEX-PILVOEBPSA-N

Isomeric SMILES

C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H](O[C@H]([C@@H]2O)OC[C@H]([C@H]([C@@H]([C@@H](CC(=O)C(=O)O)O)O)O)O)C)O)O)O)O

SMILES

CC1C(C(C(C(O1)OC2C(C(OC(C2O)OCC(C(C(C(CC(=O)C(=O)O)O)O)O)O)C)O)O)O)O

Canonical SMILES

CC1C(C(C(C(O1)OC2C(C(OC(C2O)OCC(C(C(C(CC(=O)C(=O)O)O)O)O)O)C)O)O)O)O

synonyms

3-deoxy-8-O-(3-O-rhamnopyranosyl-rhamnopyranosyl)-manno-octulosonate
DRRMO
rhamnosyl-rhamnosyl-3-deoxymannooctulosonic acid

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.